5-(Allyloxy)-2-sulfanylphenol

• Molecular Formula: C9H10O2S
• Molecular Weight: 182.24 g/mol
• IUPAC Name: 5-prop-2-enoxy-2-sulfanylphenol
• InChI: InChI=1S/C9H10O2S/c1-2-5-11-7-3-4-9(12)8(10)6-7/h2-4,6,10,12H,1,5H2
• InChI Key: PIESTSUVYWTIHY-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC(=C(C=C1)S)O

Description

5-(Allyloxy)-2-sulfanylphenol is a useful research compound. Its molecular formula is C9H10O2S and its molecular weight is 182.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-(Allyloxy)-1,3-benzoxathiol-2-one (48.3 g, 0.232 mol) was dissolved in aq. NaOH solution (2M, 300 ml) and THF (300 ml) to give a yellow solution which stirred at RT for 2 h. The THF was removed in vacuo, a small amount of precipitated starting material removed by filtration, and further starting material was removed by extraction of the aqueous phase into diethyl ether (3×300 ml). The aqueous phase was then acidified to pH 1 with cHCl (˜150 ml) with ice-cooling. Gas evolution was observed, and after 15 min, the title compound was obtained following extraction into diethyl ether (3×300 ml), drying over MgSO4 and concentration to a yellow oil (37.84 g, 0.18 mol).